7-Methyl-2-(trifluoromethyl)imidazo[1,2-a]pyridine-3-carboxylic acid

Specification

• CAS No.: 874830-65-6
• Molecular Formula: C10H7F3N2O2
• Molecular Weight: 244.17 g/mol
• IUPAC Name: 7-methyl-2-(trifluoromethyl)imidazo[1,2-a]pyridine-3-carboxylic acid
• Standard InChI: InChI=1S/C10H7F3N2O2/c1-5-2-3-15-6(4-5)14-8(10(11,12)13)7(15)9(16)17/h2-4H,1H3,(H,16,17)
• Standard InChI Key: RCIZZQQPXWSBNA-UHFFFAOYSA-N
• SMILES: CC1=CC2=NC(=C(N2C=C1)C(=O)O)C(F)(F)F
• Canonical SMILES: CC1=CC2=NC(=C(N2C=C1)C(=O)O)C(F)(F)F

Introduction

Biological Activities and Applications

Imidazo[1,2-a]pyridines have been explored for their potential in treating various diseases due to their ability to modulate different biological targets.

• Anticancer Activity: Some imidazo[1,2-a]pyridine derivatives have shown promising anticancer properties by inhibiting cell growth or inducing apoptosis in cancer cells.

• Pain Management: Compounds like imidazo[1,2-a]pyridine sulfonamides have been investigated as modulators of the TRPM8 receptor, which is involved in pain perception.

Research Findings and Potential Applications

While specific research findings on 7-Methyl-2-(trifluoromethyl)imidazo[1,2-a]pyridine-3-carboxylic acid are not available, related compounds have demonstrated potential in drug discovery.

Table: Comparison of Related Compounds

Compound	Molecular Formula	Molecular Weight	Biological Activity
7-(Trifluoromethyl)imidazo[1,2-a]pyridine	C8H5F3N2	186.13 g/mol	Potential in drug discovery due to its chemical properties
7-(Trifluoromethyl)imidazo[1,2-a]pyridine-3-carbaldehyde	C9H5F3N2O	214.14 g/mol	Used in synthesis of more complex molecules
Imidazo[1,2-a]pyridine sulfonamides	Variable	Variable	TRPM8 modulators for pain management